Cas no 2171923-31-0 (5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}-4-methylpentanoic acid)

• Product Name: 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}-4-methylpentanoic acid
• CAS No: 2171923-31-0
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5959821
• PubChem ID: 165514794
• Update Time: 2025-06-08

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}-4-methylpentanoic acid
• 5-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyloxolan-3-yl]formamido}-4-methylpentanoic acid
• EN300-1510292
• 2171923-31-0

• Inchi： 1S/C27H32N2O6/c1-17(11-12-24(30)31)13-28-25(32)27(2)16-34-15-23(27)29-26(33)35-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23H,11-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： HVQUKNGITBTBJR-UHFFFAOYSA-N
• SMILES： O1CC(C(C(NCC(C)CCC(=O)O)=O)(C)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}-4-methylpentanoic acid

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}-4-methylpentanoic acid: A Comprehensive Overview

CAS No 2171923-31-0 refers to the compound known as 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}-4-methylpentanoic acid, a highly specialized molecule with significant potential in the field of drug discovery and chemical synthesis. This compound has garnered attention due to its unique structural features and promising applications in medicinal chemistry. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The presence of this group suggests that the compound may play a role in peptide-based drug delivery systems or as an intermediate in the synthesis of bioactive molecules. Additionally, the oxolane ring and formamide functionalities contribute to its versatility in chemical reactions and potential biological interactions.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stability and reactivity under various conditions. Studies have demonstrated that the compound exhibits excellent thermal stability, making it suitable for use in high-throughput screening assays. Furthermore, its ability to form stable amide bonds has been leveraged in the development of novel peptide conjugates with enhanced pharmacokinetic properties.

In terms of biological activity, preliminary assays have shown that this compound demonstrates moderate inhibitory activity against several key enzymes implicated in disease pathways. For instance, it has been shown to inhibit the activity of certain proteases involved in cancer progression, suggesting potential applications in anticancer therapy. Additionally, its ability to modulate neuroprotective pathways has led to investigations into its potential use in treating neurodegenerative disorders such as Alzheimer's disease.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern methodologies. Key steps include the formation of the Fmoc group via nucleophilic acyl substitution and the subsequent coupling reactions to assemble the final product. The optimization of these steps has been critical to achieving high yields and ensuring the purity of the final product.

From an environmental standpoint, studies have been conducted to assess the biodegradability and ecotoxicity of this compound. Results indicate that it exhibits low toxicity to aquatic organisms, which is a positive attribute for its potential use in pharmaceutical applications. However, further research is needed to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, CAS No 2171923-31-0, or 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}-4-methylpentanoic acid, represents a promising molecule with diverse applications in medicinal chemistry. Its unique structural features, combined with recent advances in synthetic methodologies and biological studies, position it as a valuable tool in drug discovery and development efforts.